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Compound of Interest

Compound Name: trans-2-Hexadecenoyl-L-carnitine

Cat. No.: B11929012 Get Quote

Essential Safety and Handling Guide for trans-2-
Hexadecenoyl-L-carnitine
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of trans-2-Hexadecenoyl-L-carnitine, ensuring

laboratory safety and operational integrity.

This document provides critical safety and logistical information for the handling of trans-2-
Hexadecenoyl-L-carnitine (CAS No. 26145-55-1), a long-chain acylcarnitine utilized in

metabolic research. Given the absence of a comprehensive Safety Data Sheet (SDS), this

guidance is based on available data for the compound, information on structurally similar

molecules, and established best practices for handling powdered and combustible solids in a

laboratory environment.

Immediate Safety and Hazard Information
Trans-2-Hexadecenoyl-L-carnitine is classified as a combustible solid and, based on data

from similar acylcarnitines, should be handled as a potential skin, eye, and respiratory irritant.

[1] Adherence to proper personal protective equipment (PPE) and handling protocols is

essential to minimize risk.
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Proper PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling trans-2-Hexadecenoyl-L-carnitine.

Protection Type Specific Recommendation Rationale

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.[2]

Protects against airborne

powder and potential splashes.

Hand Protection Nitrile gloves.[2]

Provides a barrier against skin

contact. Double gloving is

recommended for extended

handling.[2]

Body Protection

Flame-resistant lab coat, fully

buttoned with sleeves of

sufficient length.[2]

Protects against skin contact

and potential ignition of

flammable clothing.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood. If handled outside

a fume hood, a NIOSH-

approved respirator may be

necessary.[2]

Minimizes inhalation of

airborne powder.

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Engineering Controls and Workspace Preparation
Ventilation: All handling of powdered trans-2-Hexadecenoyl-L-carnitine, including weighing

and solution preparation, should be conducted in a properly functioning chemical fume hood.

[2]
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Ignition Sources: As a combustible solid, keep the compound away from open flames, hot

surfaces, and other potential ignition sources.[3]

Static Electricity: Use anti-static measures, such as grounding equipment and maintaining

appropriate humidity levels, to prevent static discharge which can ignite combustible dusts.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational and the

workspace is clean and uncluttered. Assemble all necessary equipment and PPE.

Weighing: Carefully weigh the desired amount of the compound on weighing paper or in a

suitable container within the fume hood to minimize dust generation.

Solution Preparation: If preparing a solution, slowly add the powder to the solvent to avoid

splashing and aerosolization.

Container Sealing: Tightly seal all containers of trans-2-Hexadecenoyl-L-carnitine when

not in use to prevent contamination and exposure.

Cleaning: After handling, decontaminate the work surface and any equipment used.

Storage Requirements
Parameter Recommendation Reference

Temperature
Store at -20°C for long-term

stability.[4][5]

MedchemExpress, Sigma-

Aldrich

Container
Keep in a tightly sealed, clearly

labeled container.[3]
General Laboratory Practice

Location

Store in a designated, well-

ventilated area away from

incompatible materials and

ignition sources.[3]

General Laboratory Practice

Disposal Plan: Waste Management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.benchchem.com/product/b11929012?utm_src=pdf-body
https://www.medchemexpress.com/trans-2-hexadecenoyl-l-carnitine.html
https://www.sigmaaldrich.com/AT/de/product/sial/41003
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of chemical waste is critical for environmental protection and regulatory

compliance.

Waste Segregation and Collection
Solid Waste: Collect unused or waste trans-2-Hexadecenoyl-L-carnitine powder in a

clearly labeled, sealed container designated for chemical waste.

Contaminated Labware: Dispose of items such as gloves, weighing paper, and pipette tips

that have come into contact with the compound in a designated hazardous waste container.

Liquid Waste: Solutions of trans-2-Hexadecenoyl-L-carnitine should be collected in a

sealed, compatible container labeled as chemical waste. Do not pour down the drain.

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with the full chemical name and

any known hazards.

Segregation: Do not mix with other incompatible waste streams.

Institutional Guidelines: Follow your institution's specific procedures for chemical waste

pickup and disposal. Contact your Environmental Health and Safety (EHS) department for

guidance.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of trans-2-
Hexadecenoyl-L-carnitine.
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Safe Handling and Disposal of trans-2-Hexadecenoyl-L-carnitine
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Caption: Workflow for handling and disposal of trans-2-Hexadecenoyl-L-carnitine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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